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Compound of Interest

Compound Name: 2-Ethoxy-2-methylpropanoic acid

Cat. No.: B1340074

2-Ethoxy-2-methylpropanoic Acid: A Technical
Overview

CAS Number: 15001-71-5

This technical guide provides a summary of the available information for 2-Ethoxy-2-
methylpropanoic acid. Due to the limited publicly accessible data specifically for this
compound, this document also includes information on structurally related molecules to offer
potential insights for researchers, scientists, and drug development professionals.

Physicochemical Properties

Quantitative data for 2-Ethoxy-2-methylpropanoic acid is sparse in the available literature.
The following table summarizes the basic molecular information. For comparison, properties of
the related compound 2-Ethoxypropanoic acid are also included where available.
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Property 2-Ethoxy-2- . . 2-Ethoxypropanoic acid
methylpropanoic acid

CAS Number 15001-71-5 53103-75-6

Molecular Formula C6H1203 C5H1003[1]

Molecular Weight 132.16 g/mol 118.13 g/mol [1]

Melting Point Data not available Data not available

Boiling Point Data not available Data not available

pKa Data not available Data not available

Solubility Data not available Data not available

Synthesis and Characterization

Detailed, peer-reviewed synthesis protocols specifically for 2-Ethoxy-2-methylpropanoic acid
are not readily available in the scientific literature. However, general synthetic routes for related
a-alkoxy carboxylic acids can be considered.

One potential conceptual pathway for the synthesis of 2-Ethoxy-2-methylpropanoic acid
could involve the ethoxylation of a suitable precursor followed by oxidation or hydrolysis. A
generalized workflow is depicted below.
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Conceptual Synthesis Workflow
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y

2-Ethoxy-2-methylpropanoic acid ester
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2-Ethoxy-2-methylpropanoic acid
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Caption: Conceptual synthesis workflow for 2-Ethoxy-2-methylpropanoic acid.
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Spectroscopic data (NMR, IR, MS) for 2-Ethoxy-2-methylpropanoic acid is not publicly
available. Researchers would need to perform their own analyses upon synthesis. For
reference, the proton NMR spectrum of the related compound 2-methylpropanoic acid shows
three distinct proton environments.[2] Similarly, the 13C NMR spectrum of 2-methylpropanoic
acid indicates three different carbon environments.[3]

Biological Activity and Potential Applications

There is a lack of specific data on the biological activity, mechanism of action, and
pharmacokinetic profile of 2-Ethoxy-2-methylpropanoic acid. However, the broader class of
a-alkoxy carboxylic acids has been investigated for various biological activities.

Some propanoic acid derivatives have been explored as dual PPARa/y agonists, which are of
interest in the treatment of type 2 diabetes and dyslipidemia.[4][5] Additionally, a-hydroxy acids,
a related class of compounds, are known to modulate skin keratinization and have applications
in dermatology.[6]

The potential biological activities of 2-Ethoxy-2-methylpropanoic acid would need to be
determined through in vitro and in vivo screening assays. A general workflow for such an
investigation is outlined below.
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Biological Activity Screening Workflow
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Caption: General workflow for investigating the biological activity of a novel compound.
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Experimental Protocols

Due to the absence of published research detailing specific experiments with 2-Ethoxy-2-
methylpropanoic acid, no detailed experimental protocols can be provided. Researchers
interested in this compound would need to adapt general protocols for the synthesis and
biological evaluation of small molecules.

For instance, a general procedure for the synthesis of related alkyl 2-methyl-2-
phenoxypropanoates involves the coupling of 2-methyl-2-phenoxy-propanoates with
substituted benzoyl chlorides via Friedel-Crafts acylation.[7]

Conclusion

2-Ethoxy-2-methylpropanoic acid (CAS 15001-71-5) is a chemical entity for which detailed
technical data is largely unavailable in the public domain. While its basic molecular formula and
weight are known, information regarding its physicochemical properties, specific synthesis
protocols, biological activity, and potential applications remains to be elucidated. Researchers
in the fields of medicinal chemistry and drug development may find the structural motif of
interest, and this guide provides a starting point by summarizing the limited available
information and suggesting potential avenues for investigation based on related compounds.
Further experimental work is required to fully characterize this molecule and determine its
potential utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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